Cas no 58763-42-1 (3-Hexanone, 4-bromo-2,2,4-trimethyl-)

• Product Name: 3-Hexanone, 4-bromo-2,2,4-trimethyl-
• CAS No: 58763-42-1
• MF: C₉H₁₇BrO
• MW: 221.134682416916
• CID: 340975
• PubChem ID: 15584306
• Update Time: 2025-04-19

3-Hexanone, 4-bromo-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone, 4-bromo-2,2,4-trimethyl-
• 4-bromo-2,2,4-trimethylhexan-3-one
• 58763-42-1
• DTXSID10574969

• Inchi： 1S/C9H17BrO/c1-6-9(5,10)7(11)8(2,3)4/h6H2,1-5H3
• InChI Key： KKKHNHZMOPOKRY-UHFFFAOYSA-N
• SMILES： BrC(C)(CC)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 220.04631
• Monoisotopic Mass: 220.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07